2-Chloro-7-methyl-4-(2-propynylamino)thieno[3,2-d]pyrimidine

• Molecular Formula: C10H8ClN3S
• Molecular Weight: 237.71 g/mol
• IUPAC Name: 2-chloro-7-methyl-N-prop-2-ynylthieno[3,2-d]pyrimidin-4-amine
• InChI: InChI=1S/C10H8ClN3S/c1-3-4-12-9-8-7(6(2)5-15-8)13-10(11)14-9/h1,5H,4H2,2H3,(H,12,13,14)
• InChI Key: WOSZRZNSEWINOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=C1N=C(N=C2NCC#C)Cl

Description

2-Chloro-7-methyl-4-(2-propynylamino)thieno[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C10H8ClN3S and its molecular weight is 237.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In DMF, 700 mg (3.4 mol) of 2,4-dichloro-7-methylthieno[3,2-d]pyrimidine was dissolved, and then an aqueous solution of 413 mg (7.5 mmol) of 2-propynylamine was added dropwise thereto under ice cooling over 5 minutes. The reaction solution was stirred at 0° C. for 1 hour and allowed to resume room temperature, followed by stirring for further 1 hour. After completion of the reaction, ice water was added to the reaction mixture, followed by extraction with ethyl acetate (50 ml×3). After the organic layer was washed successively with 1N hydrochloric acid, water and brine and dried over anhydrous sodium sulfate, the solvent was distilled off under reduced pressure. The residue was purified by silica gel chromatography (eluent: ethyl acetate-hexane=1/4) to give 620 mg (yield: 76.5%) of the title compound.